Cas no 98548-57-3 ([Hydroxy(2-hydroxyphenyl)methyl]phosphonic acid)

• Product Name: [Hydroxy(2-hydroxyphenyl)methyl]phosphonic acid
• CAS No: 98548-57-3
• MF: C₇H₉O₅P
• MW: 204.117123365402
• CID: 2820841
• Update Time: 2023-08-07

[Hydroxy(2-hydroxyphenyl)methyl]phosphonic acid Chemical and Physical Properties

Names and Identifiers

• [Hydroxy(2-hydroxyphenyl)methyl]phosphonic acid
• Phosphonic acid, [hydroxy(2-hydroxyphenyl)methyl]-

• Inchi： 1S/C7H9O5P/c8-6-4-2-1-3-5(6)7(9)13(10,11)12/h1-4,7-9H,(H2,10,11,12)
• InChI Key： WMYJOECEQMARIW-UHFFFAOYSA-N
• SMILES： P(C(C1C=CC=CC=1O)O)(=O)(O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: -0.5
• Topological Polar Surface Area: 98